Argatroban monohydrate

• CAS No.: 141396-28-3
• Product Name: Argatroban monohydrate
• Molecular Formula: C₂₃H₃₆N₆O₅S
• Molecular Weight: 526.7 g/mol
• IUPAC Name: (2R,4R)-1-[(2S)-5-(diaminomethylideneamino)-2-[(3-methyl-1,2,3,4-tetrahydroquinolin-8-yl)sulfonylamino]pentanoyl]-4-methylpiperidine-2-carboxylic acid;hydrate
• Standard InChI: InChI=1S/C23H36N6O5S.H2O/c1-14-8-10-29(18(12-14)22(31)32)21(30)17(6-4-9-26-23(24)25)28-35(33,34)19-7-3-5-16-11-15(2)13-27-20(16)19;/h3,5,7,14-15,17-18,27-28H,4,6,8-13H2,1-2H3,(H,31,32)(H4,24,25,26);1H2/t14-,15?,17+,18-;/m1./s1
• Standard InChIKey: KXNPVXPOPUZYGB-IOVMHBDKSA-N
• Isomeric SMILES: C[C@@H]1CCN([C@H](C1)C(=O)O)C(=O)[C@H](CCCN=C(N)N)NS(=O)(=O)C2=CC=CC3=C2NCC(C3)C.O
• SMILES: CC1CCN(C(C1)C(=O)O)C(=O)C(CCCN=C(N)N)NS(=O)(=O)C2=CC=CC3=C2NCC(C3)C.O
• Canonical SMILES: CC1CCN(C(C1)C(=O)O)C(=O)C(CCCN=C(N)N)NS(=O)(=O)C2=CC=CC3=C2NCC(C3)C.O
• Appearance: Solid powder
• Colorform: Crystals from ethanol
• Melting Point: 188-191 °C
• Description: Argatroban is a synthetic derivative of L-arginine with antithrombotic activity. Argatroban is a univalent and direct inhibitor of fibrin-bound thrombin. This agent reversibly binds to the thrombin active site thereby preventing the thrombin-dependent reactions, which include conversion of fibrinogen to fibrin; the activation of factors V, VIII and XI; the activation of protein C; and platelet aggregation. Argatroban is highly selective for thrombin and is able to inhibit the action of both free and clot-associated thrombin. As a result, stabilization of blood clots and coagulation is inhibited.; Argatroban Anhydrous is the anhydrous form of argatroban, a synthetic derivative of L-arginine with antithrombotic activity. Argatroban is a univalent and direct inhibitor of fibrin-bound thrombin. This agent reversibly binds to the thrombin active site, thereby preventing the thrombin-dependent reactions, which include the conversion of fibrinogen to fibrin; the activation of factors V, VIII and XI; the activation of protein C; and platelet aggregation. Argatroban is highly selective for thrombin and is able to inhibit the action of both free and clot-associated thrombin. As a result, stabilization of blood clots occurs and coagulation is inhibited.; Argatroban is a direct, selective thrombin inhibitor. The American College of Cardiologists (ACC) recommend using bivalirudin or argatroban in patients who have had, or at risk for, heparin induced thrombocytopenia (HIT) and are undergoing percutaneous coronary intervention. Argatroban is a non-heparin anticoagulant shown to both normalize platelet count in patients with HIT and prevent the formation of thrombi. Parental anticoagulants must be stopped and a baseline activated partial thromboplastin time must be obtained prior to administering argatroban.
• Shelf Life: Stable under recommended storage conditions. /Argatroban monohydrate/
• Solubility: In water, 51.35 mg/L at 25 °C (est)
• Synonyms: 4-methyl-1-(N(2)-(3-methyl-1,2,3,4-tetrahydro-8-quinolinesulfonyl)-L-arginyl)-2-piperidinecarboxylic acid; Acova; argatroban; MCI 9038; MCI-9038; MD 805; MD-805; MD805; MMTQAP; MPQA; Novastan
• Vapor Pressure: 1.37X10-17 mm Hg at 25 °C (est)
• Reference: 1:Nihon Jinzo Gakkai Shi. 1984 Apr;26(4):463-73. [Antinephritic effect of MD-805 [(2R, 4R) -4-methyl-[N2-(3-methyl-1,2,3,4-tetrahydro-8-quinolinesulfonyl) -L-arginyl] -2-piperidine-carboxylic acid monohydrate], a new antithrombin agent, on crescentic-type anti-GMB nephritis in rats].Suzuki Y,Yamada H,Ito M, PMID: 6471586
• PubChem Compound: 92721
• Last Modified: Nov 11 2021